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Compound of Interest

Compound Name: Verucerfont

Cat. No.: B1683048 Get Quote

Essential Safety and Handling Guide for Verucerfont
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Verucerfont. The following procedural guidance

outlines personal protective equipment (PPE) requirements, disposal plans, and other essential

safety measures to ensure a secure laboratory environment.

Chemical and Physical Properties
Property Value

Molecular Formula C22H26N6O2[1]

Molecular Weight 406.48 g/mol [1]

CAS Number 885220-61-1[1]

Appearance No data available

Solubility No data available

Storage Conditions

Store at -20°C (powder) or -80°C (in solvent).

Keep container tightly sealed in a cool, well-

ventilated area, away from direct sunlight and

sources of ignition.[1]

Toxicological Information and Hazard Classification
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Verucerfont is classified with acute oral toxicity and is very toxic to aquatic life with long-lasting

effects.[1]

Hazard Classification
(GHS)

Code Description

Acute toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life.

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.

Personal Protective Equipment (PPE) for Handling
Verucerfont
A systematic approach to personal protection is critical when handling Verucerfont to minimize

exposure. The following diagram outlines the recommended PPE, categorized by the level of

protection.

Core Protection (Always Required) Enhanced Protection (Task-Dependent)

Procedural Controls

Chemical-Resistant Gloves Laboratory Coat Safety Glasses with Side Shields Face Shield

If splash
hazard exists

NIOSH-Approved RespiratorWork in a Ventilated Fume Hood

If fume hood is
not available or

for aerosolizing procedures
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Figure 1: Recommended Personal Protective Equipment for Verucerfont.

Core Protection:
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Chemical-Resistant Gloves: Always wear appropriate chemical-resistant gloves to prevent

skin contact.

Laboratory Coat: A standard laboratory coat should be worn to protect street clothes.

Eye Protection: Safety glasses with side shields are mandatory to protect against splashes.

Enhanced Protection (Task-Dependent):

Face Shield: Use a face shield in addition to safety glasses when there is a significant risk of

splashing.

NIOSH-Approved Respirator: If working outside of a fume hood or when there is a potential

for aerosol generation, a NIOSH-approved respirator is necessary.

Procedural Controls:

Ventilated Fume Hood: All work with Verucerfont should ideally be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.

Verucerfont Disposal Plan
Proper disposal of Verucerfont and contaminated materials is crucial to prevent environmental

contamination and ensure safety. The following flowchart details the step-by-step disposal

procedure.
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Figure 2: Step-by-Step Disposal Plan for Verucerfont Waste.

Disposal Procedure:

Collect Waste: All Verucerfont waste, including empty containers and contaminated

materials, should be collected in a designated and clearly labeled hazardous waste

container.

Segregate Waste: Keep Verucerfont waste separate from other chemical waste streams to

avoid incompatible mixtures.
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Contaminated PPE: Dispose of all single-use PPE, such as gloves, that has come into

contact with Verucerfont as hazardous waste.

Spill Cleanup: In the event of a spill, collect the spillage and place it in the hazardous waste

container.

Seal Container: Once the waste container is full, securely seal it.

Store Securely: Store the sealed container in a designated hazardous waste storage area.

Professional Disposal: Arrange for the disposal of the waste through an approved waste

disposal company, following all local, state, and federal regulations. Do not dispose of

Verucerfont down the drain or in the regular trash.

Emergency Procedures
First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

Eye Contact: Remove contact lenses if present. Immediately flush eyes with large amounts

of water. Seek prompt medical attention.

Skin Contact: Thoroughly rinse the affected skin with plenty of water. Remove contaminated

clothing and shoes and seek medical advice.

Inhalation: Move the individual to fresh air immediately.

Handling and Storage Precautions:

Avoid inhalation, and contact with eyes and skin.

Prevent the formation of dust and aerosols.

Use only in areas with adequate exhaust ventilation.

Wash skin thoroughly after handling.
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Do not eat, drink, or smoke when using this product.

Avoid release to the environment.

By adhering to these safety protocols, researchers can minimize risks and ensure the safe

handling and disposal of Verucerfont in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Verucerfont|885220-61-1|MSDS [dcchemicals.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Verucerfont]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683048#personal-protective-equipment-for-
handling-verucerfont]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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